6-(But-3-en-1-yl)-2-methylpyrimidin-4-ol
Overview
Description
6-(But-3-en-1-yl)-2-methylpyrimidin-4-ol, also known as 6-BEMPO, is a synthetic organic compound that has been used in a variety of research applications. 6-BEMPO is a pyrimidine-based compound that has unique properties that make it an attractive candidate for a variety of laboratory experiments.
Scientific Research Applications
Noncovalent Interactions and Structural Characterization
Research on derivatives of 2-amino-6-methylpyrimidin-4-ol and 2,6-diaminopyrimidin-4-ol has highlighted the importance of noncovalent interactions in stabilizing their crystal structures, as demonstrated through SC-XRD and quantum chemical studies. These studies have revealed key insights into the structural properties of pyrimidine derivatives, including their optimized geometry, natural bond orbitals (NBOs), frontier molecular orbitals (FMOs), and nonlinear optical (NLO) properties. The findings underscore the compounds' potential in various scientific applications, supported by their remarkable NLO properties and the ability to engage in substantial intermolecular interactions (Ali et al., 2020) (Ali et al., 2021).
Supramolecular Networks and Chemical Stability
Further studies on O-benzenesulfonylated pyrimidines derived from similar core structures have elucidated their supramolecular networks, emphasizing the role of noncovalent interactions in their structural integrity. Theoretical and SC-XRD analyses have provided a comprehensive understanding of their chemical and physical properties, including their promising NLO features and the dynamics of intracharge transfer, which are crucial for developing advanced materials (Ali et al., 2020).
Potential Biological Activities
The structural and chemical properties of pyrimidine derivatives also hint at their potential biological activities. Studies on substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives have explored their antimicrobial efficacy, suggesting the relevance of these compounds in pharmaceutical applications (Vijaya Laxmi et al., 2019).
properties
IUPAC Name |
4-but-3-enyl-2-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-3-4-5-8-6-9(12)11-7(2)10-8/h3,6H,1,4-5H2,2H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBNHDXIJNDNSOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1)CCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide](/img/structure/B1487120.png)
